Cas no 1226427-45-7 (4-(3-chloro-4-methoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 4-(3-chloro-4-methoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1226427-45-7
• MF: C₁₇H₁₃ClN₂O₃S
• MW: 360.814721822739
• CID: 5396331
• Update Time: 2025-06-08

4-(3-chloro-4-methoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-methoxyphenyl)-6-methyl-1,1-dioxo-1$l^{6},4-benzothiazine-2-carbonitrile
• 4-(3-chloro-4-methoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C17H13ClN2O3S/c1-11-3-6-17-15(7-11)20(10-13(9-19)24(17,21)22)12-4-5-16(23-2)14(18)8-12/h3-8,10H,1-2H3
• InChI Key： DOTJSJBPQUYNFQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])N1C([H])=C(C#N)S(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C1=2)(=O)=O)OC([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(3-chloro-4-methoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

Introduction to 4-(3-chloro-4-methoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1226427-45-7) in Modern Chemical and Pharmaceutical Research

The compound 4-(3-chloro-4-methoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile, identified by its CAS number 1226427-45-7, represents a significant advancement in the field of chemical and pharmaceutical innovation. This heterocyclic compound, featuring a complex benzothiazine core structure, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug discovery. The strategic arrangement of functional groups—such as the 3-chloro-4-methoxyphenyl substituent and the 1,1-dioxo moiety—imparts unique chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

Recent research has highlighted the potential of this compound as a precursor in synthesizing bioactive molecules with promising pharmacological profiles. The presence of the carbonitrile group at the 2-position of the benzothiazine ring enhances its reactivity, enabling further derivatization into more complex structures. This flexibility has been exploited in the design of molecules targeting various biological pathways, including inflammatory responses and metabolic disorders. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against key enzymes implicated in these conditions, suggesting its utility as a lead compound for drug development.

In the realm of medicinal chemistry, the 3-chloro-4-methoxyphenyl moiety plays a crucial role in modulating the electronic and steric properties of the molecule. This group has been shown to improve binding affinity to biological targets by optimizing interactions with amino acid residues in protein active sites. The combination of these features makes 4-(3-chloro-4-methoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile a compelling candidate for further exploration in structure-activity relationship (SAR) studies.

Advances in computational chemistry have further accelerated the investigation of this compound. Molecular modeling techniques have been employed to predict binding modes and affinity for potential drug targets, providing insights into rational drug design. These simulations have confirmed that the dioxo group and the carbonitrile moiety contribute significantly to the compound's interactions with biological systems. Such computational approaches are indispensable in modern pharmaceutical research, allowing for high-throughput screening and rapid optimization of lead compounds.

The benzothiazine core itself is a well-established scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Modifications at various positions on this ring system have led to numerous FDA-approved drugs used to treat conditions ranging from infections to cancer. The specific configuration of 4-(3-chloro-4-methoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile places it within this esteemed class of compounds, offering opportunities to develop next-generation therapeutics.

Current research is also exploring synthetic pathways to enhance the accessibility and scalability of this compound. Catalytic methods have been investigated to streamline its preparation while maintaining high yields and purity. Such improvements are critical for transitioning promising candidates into clinical trials and ultimately into marketable pharmaceutical products. The development of efficient synthetic routes not only reduces costs but also minimizes environmental impact, aligning with sustainable chemistry principles.

The pharmacokinetic properties of derivatives derived from 1226427-45-7 are another area of active investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic efficacy and safety profiles. Preclinical studies have begun to unravel these properties, providing foundational data for future clinical development programs.

In conclusion, 4-(3-chloro-4-methoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1226427-45-7) stands as a testament to the ingenuity of modern chemical research. Its unique structural features and demonstrated biological potential position it as a cornerstone in the development of novel pharmaceuticals addressing pressing medical needs. As research continues to uncover new applications for this compound and its derivatives, 1226427-45-7 will undoubtedly play an instrumental role in shaping the future landscape of drug discovery.